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Compound of Interest

Compound Name: Ceftiofur Thiolactone

Cat. No.: B15126552

Introduction

Ceftiofur is a third-generation cephalosporin antibiotic widely used in veterinary medicine to
treat bacterial infections in cattle, swine, and poultry. Due to its extensive use, there is a
regulatory requirement to monitor its residues in food products of animal origin, such as milk,
meat, and kidney, to ensure consumer safety and prevent the development of antimicrobial
resistance. Ceftiofur is rapidly metabolized in animals to its primary active metabolite,
desfuroylceftiofur (DFC). DFC contains the intact B-lactam ring and is further conjugated with
endogenous molecules to form various metabolites, including desfuroylceftiofur cysteine
disulfide (DCCD). Regulatory methods often target the total ceftiofur-related residues by
converting them to a single, stable derivative for analysis. This application note provides an
overview of the analytical methods for monitoring ceftiofur residues, with a focus on Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Enzyme-Linked
Immunosorbent Assay (ELISA).

Logical Relationship: Ceftiofur Metabolism and
Residue Analysis

The analytical strategy for monitoring ceftiofur residues is based on its metabolic pathway. The
parent drug, ceftiofur, is unstable and quickly converts to desfuroylceftiofur (DFC). DFC can
then bind to proteins or form disulfide bonds with small molecules like cysteine, forming
desfuroylceftiofur cysteine disulfide (DCCD), which is a stable and suitable marker residue for
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monitoring. Analytical methods often involve a derivatization step to convert all ceftiofur and its
metabolites to a single, quantifiable molecule, desfuroylceftiofur acetamide (DCA).
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 To cite this document: BenchChem. [Application of Ceftiofur Thiolactone in Drug Residue
Monitoring]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15126552#application-of-ceftiofur-thiolactone-in-
drug-residue-monitoring]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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